Cas no 774-40-3 (Ethyl mandelate)

• Product Name: Ethyl mandelate
• CAS No: 774-40-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00004494
• CID: 93312
• PubChem ID: 87572155
• Update Time: 2025-06-07

Ethyl mandelate Chemical and Physical Properties

Names and Identifiers

• ethyl mandelate
• ethylphenylglycolate
• Mandelic Acid Ethyl Ester
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester
• (+)-Ethyl mandelate
• (±)-Ethyl mandelate
• Ethyl DL-Mandelate
• (+/-)-Ethyl mandelate
• Benzeneacetic acid, a-hydroxy-, ethyl ester
• <small>DL<
• DL-ETHYL MANDELATE
• Ethyl-hydroxybenzeneacetate
• l-hydroxyphenylacetate
• mandelic ethyl ester
• Mandelsaeureaethylester
• DL-Mandelic Acid Ethyl Ester
• ethyl 2-hydroxy-2-phenylacetate
• Ethyl phenylglycolate
• Mandelic acid, ethyl ester
• Ethyl hydroxy(phenyl)acetate
• Mandelsaeureaethylester [German]
• Ethyl D-(-)-Mandelate
• Ethyl alpha-hydroxyphenylacetate
• SAXHIDRUJXPDOD-UHFFFAOYSA-N
• Benzeneacetic acid, .alpha.-hydroxy-, ethyl ester
• FT-0604394
• DTXSID6057829
• Ethyl2-Hydroxy-2-phenylacetate
• NSC-5307
• A2020
• BRN 0975233
• AI3-01643
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester (9CI)
• InChI=1/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H
• M0039
• N10371
• Hydroxy-Phenyl-Acetic Acid Ethyl Ester
• MFCD00064249
• WLN: QYR&VO2
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester, (R)-
• SY017476
• AC-19778
• FT-0604422
• NS00022776
• 4358-88-7
• SR-01000944728-1
• AKOS008952825
• Ethyl hydroxy(phenyl)acetate #
• NCGC00253766-01
• CS-0071062
• FT-0658599
• MFCD00064248
• SCHEMBL279960
• CAS-774-40-3
• Q27117972
• EINECS 212-263-0
• A826337
• Benzeneacetic acid, .alpha.-hydroxy-, ethyl ester, (R)-
• ethyl 2-oxidanyl-2-phenyl-ethanoate
• EthylD-(-)-Mandelate
• SY017475
• alpha-Hydroxybenzeneacetic acid, Ethyl ester
• 774-40-3
• Tox21_113879
• F0001-1997
• NSC5307
• CHEBI:38750
• NSC 5307
• 2-hydroxy-2-phenylacetic acid ethyl ester
• Ethyl (+-)-alpha-hydroxybenzeneacetate
• AM81399
• (R)-Hydroxy-phenyl-acetic acid ethyl ester
• 2-10-00-00121 (Beilstein Handbook Reference)
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester, (+-)-
• CHEMBL165662
• FT-0659176
• MFCD00004494
• Benzeneacetic acid,a-hydroxy-,ethyl ester
• DTXCID7031618
• A839095
• SR-01000944728
• ETHYLMANDELATE
• Mandelic acid ethyl ester ;Ethyl mandelate
• HY-W027038
• DB-016157
• Ethyl mandelate

• MDL： MFCD00004494
• Inchi： 1S/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3
• InChI Key： SAXHIDRUJXPDOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)O)=O
• BRN： 0975233

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.115 g/mL at 25 °C(lit.)
• Melting Point: 37 °C
• Boiling Point: 133°C/13mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.512(lit.)
• PSA: 46.53000
• LogP: 1.28310
• Solubility: Slightly soluble in water

Ethyl mandelate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P312
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： 37/39-26
• RTECS：OO7397000
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl mandelate

Ethyl Mandelate (CAS No. 774-40-3): An Overview of Its Properties, Applications, and Recent Research

Ethyl mandelate, also known as ethyl phenylglycolate, is a compound with the chemical formula C₁₀H₁₀O₃. It is a derivative of mandelic acid, which is an aromatic α-hydroxy acid. This compound is characterized by its distinctive odor and its potential applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis.

The CAS number of ethyl mandelate is 774-40-3, which is a unique identifier used by the Chemical Abstracts Service to catalog and reference chemical substances. This identifier is crucial for researchers and industry professionals to accurately identify and track the compound in scientific literature, regulatory documents, and product specifications.

Ethyl mandelate is a colorless to pale yellow liquid with a characteristic fruity odor. It is soluble in ethanol and other organic solvents but has limited solubility in water. These physical properties make it suitable for use in formulations where solubility and stability are important considerations.

In the pharmaceutical industry, ethyl mandelate has been explored for its potential as an intermediate in the synthesis of various drugs. Its structural similarity to mandelic acid, which has been used in the treatment of urinary tract infections due to its antibacterial properties, suggests that ethyl mandelate may have similar applications. Recent research has focused on optimizing synthetic routes to produce ethyl mandelate with high purity and yield, which is essential for pharmaceutical applications.

In the field of cosmetics, ethyl mandelate is valued for its pleasant fragrance and its ability to enhance the sensory experience of personal care products. It can be used as a fragrance component in perfumes, lotions, and other cosmetic formulations. Additionally, its stability and compatibility with other ingredients make it a versatile additive in cosmetic formulations.

Recent studies have also investigated the potential of ethyl mandelate in chemical synthesis. One notable application is its use as a chiral building block in the synthesis of optically active compounds. The chiral center in ethyl mandelate can be exploited to create enantiomerically pure products, which are crucial in pharmaceuticals where the biological activity often depends on the specific enantiomer.

The environmental impact of ethyl mandelate has also been a subject of research. Studies have shown that it biodegrades readily under aerobic conditions, making it a more environmentally friendly option compared to some other organic compounds. This property is particularly important for industries that are increasingly focused on sustainability and reducing their environmental footprint.

In terms of safety, ethyl mandelate is generally considered safe for use in cosmetics and pharmaceuticals when handled properly. However, like many chemicals, it should be used with appropriate precautions to avoid skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

The market for ethyl mandelate continues to grow due to its diverse applications and favorable properties. Key drivers include increasing demand from the pharmaceutical and cosmetic industries, as well as advancements in synthetic chemistry that have improved production methods. Market trends suggest that there will be continued interest in this compound for both existing and new applications.

In conclusion, ethyl mandelate (CAS No. 774-40-3) is a versatile compound with significant potential in various industries. Its unique properties make it valuable for pharmaceuticals, cosmetics, and chemical synthesis. Ongoing research continues to uncover new applications and optimize existing uses, ensuring that ethyl mandelate remains an important chemical entity in both academic and industrial settings.